4-(Pyrrolidin-1-yl)pyridine-2-carboximidamide hydrochloride
Overview
Description
“4-(Pyrrolidin-1-yl)pyridine-2-carboximidamide hydrochloride” is a chemical compound with the CAS Number: 1803604-36-5 . It has a molecular weight of 263.17 . The molecule consists of a pyrrolidinyl group attached to the 4-position of pyridine .
Molecular Structure Analysis
The InChI code for this compound is1S/C10H14N4.2ClH/c11-10(12)9-7-8(3-4-13-9)14-5-1-2-6-14;;/h3-4,7H,1-2,5-6H2,(H3,11,12);2*1H
. This indicates that the compound has a pyrrolidinyl group attached to the 4-position of pyridine . It is stored at room temperature . The molecular weight of the compound is 263.17 .
Scientific Research Applications
- The pyrrolidine ring, a key structural motif in 4-pyrrolidinylpyridine, is widely used by medicinal chemists to design compounds for treating human diseases . Its sp3-hybridization allows efficient exploration of pharmacophore space, contributing to drug development.
- Some derivatives of 4-pyrrolidinylpyridine have shown efficacy in reducing blood glucose levels . These compounds may find applications in managing hyperglycemia, type 1 diabetes, and related disorders.
- 4-pyrrolidinylpyridine derivatives containing a 4H-[1,2]dithiolo[4,3-b]pyrrol-5-one chromophore have attracted attention in synthetic and biological studies as antiproliferative agents .
- Due to its basicity (pKa = 9.58), 4-pyrrolidinylpyridine serves as a popular base in organic synthesis . It is more basic than dimethylaminopyridine (pKa = 9.41).
- The stereogenicity of carbons in the pyrrolidine ring influences the biological profile of drug candidates. Different stereoisomers and spatial orientations of substituents can lead to varying binding modes with enantioselective proteins .
Medicinal Chemistry and Drug Discovery
Antidiabetic Potential
Antiproliferative Properties
Base Catalyst in Organic Synthesis
Enantioselective Protein Binding
Safety and Hazards
properties
IUPAC Name |
4-pyrrolidin-1-ylpyridine-2-carboximidamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N4.ClH/c11-10(12)9-7-8(3-4-13-9)14-5-1-2-6-14;/h3-4,7H,1-2,5-6H2,(H3,11,12);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUWZWSXUMJNGIJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=CC(=NC=C2)C(=N)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Pyrrolidin-1-yl)pyridine-2-carboximidamide hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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